molecular formula C8H17NO2S B8760788 4-(Methanesulfonylmethyl)cyclohexan-1-amine

4-(Methanesulfonylmethyl)cyclohexan-1-amine

Cat. No.: B8760788
M. Wt: 191.29 g/mol
InChI Key: ISVAEECBNYJRAX-UHFFFAOYSA-N
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Description

4-(Methanesulfonylmethyl)cyclohexan-1-amine is a useful research compound. Its molecular formula is C8H17NO2S and its molecular weight is 191.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H17NO2S

Molecular Weight

191.29 g/mol

IUPAC Name

4-(methylsulfonylmethyl)cyclohexan-1-amine

InChI

InChI=1S/C8H17NO2S/c1-12(10,11)6-7-2-4-8(9)5-3-7/h7-8H,2-6,9H2,1H3

InChI Key

ISVAEECBNYJRAX-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)CC1CCC(CC1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

(4-Methanesulfonylmethyl-cyclohexyl)-carbamic acid benzyl ester (0.54 g, 1.66 mmol) in ethanol (15 mL, IMS grade) under nitrogen was treated with 10% palladium/carbon (0.18 g, 0.17 mmol). The mixture was purged with hydrogen gas and was stirred under an atmosphere of hydrogen (balloon) for 16 hours. The catalyst was filtered off through Celite® and the filter cake rinsed several times with ethanol. The filtrate was concentrated and then purified by column chromatography on Isolute® SCX-2 cartridge (eluting with MeOH then 2M NH3 in MeOH). The relevant fractions were combined concentrated under vacuum to afford 0.32 g (95%) 4-methanesulfonylmethyl-cyclohexylamine as clear oil that was used without further purification. LCMS (Method I, ESI): RT=0.35 min, m+H=191.9.
Name
(4-Methanesulfonylmethyl-cyclohexyl)-carbamic acid benzyl ester
Quantity
0.54 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.18 g
Type
catalyst
Reaction Step One

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